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Compound of Interest

Compound Name: PK-10

Cat. No.: B11934353 Get Quote

Initial research into the mechanism of action for "PK-10" has revealed multiple, distinct

substances and contexts associated with this designation. To provide an accurate and in-depth

technical guide, it is crucial to identify the specific "PK-10" of interest. The entities identified

are:

PK-10 as an Antifungal Synergist: In the context of mycology, PK-10 is described as a

synergistic agent for the antifungal drug Fluconazole. Its mechanism of action is reported to

involve the disruption of fungal cell membrane integrity, inhibition of efflux pumps, and the

impediment of hyphae formation in Candida albicans.[1][2] This activity is linked to the

induction of reactive oxygen species and subsequent mitochondrial dysfunction.[1]

LPD/PK-10 as a Document Identifier for Pregabalin (LYRICA): The identifier "LPD/PK-10"

has been associated with product documentation for LYRICA, a medication whose active

ingredient is Pregabalin. The mechanism of action for Pregabalin involves binding to the α2-

δ subunit of voltage-gated calcium channels in the central nervous system.[3]

ICP10 PK - A Viral Protein Kinase: Within the field of virology, ICP10 PK refers to a protein

kinase domain of the large subunit of the Herpes Simplex Virus Type 2 (HSV-2)

ribonucleotide reductase. This protein kinase is implicated in blocking apoptosis in neuronal

cells.[4]

IL-10 Signaling Pathway: Searches for "PK-10 signaling pathway" have prominently returned

information on the Interleukin-10 (IL-10) pathway. This is a well-characterized anti-

inflammatory cytokine signaling cascade that primarily utilizes the JAK-STAT and PI3K
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signaling pathways to regulate immune responses.[5][6][7][8][9] It is currently unclear if this

pathway is directly related to a specific compound designated PK-10.

PK in Medical Procedures: The abbreviation "PK" is also used to refer to penetrating

keratoplasty, a type of corneal transplant surgery.[10]

Due to these disparate findings, a comprehensive technical guide on the "core mechanism of

action" of PK-10 cannot be developed without further clarification. Detailed information

regarding quantitative data, experimental protocols, and signaling pathways is highly specific to

the particular molecule or process in question.

We request that the user specify which of the above-mentioned "PK-10" entities is the subject

of their query. Once the correct context is established, a targeted and in-depth response can be

formulated to meet the requirements of the request.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Multiple Entities Identified as PK-10: Clarification
Required]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11934353#pk-10-mechanism-of-action]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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